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Compound of Interest

Compound Name: Pacap 6-38

Cat. No.: B10786737 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Pituitary Adenylate Cyclase-Activating Polypeptide 6-38 (PACAP 6-38) is a

truncated form of PACAP-38 that acts as a competitive antagonist at PACAP receptors,

particularly the PACAP type I (PAC1) receptor.[1][2][3] It is a valuable tool for investigating the

physiological roles of PACAP in various biological systems. These application notes provide

detailed protocols for the administration of PACAP 6-38 in rat models, based on established

experimental findings.

Quantitative Data Summary
The following tables summarize the dosages and administration routes of PACAP 6-38 used in

various experimental contexts in rat models.

Table 1: Intracerebroventricular (i.c.v.) Administration of PACAP 6-38
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Experiment
al Model

Rat Strain Doses Vehicle
Key
Findings

Reference

CARTp-

induced

hypophagia

Sprague-

Dawley

0.3 nmol, 0.6

nmol, 3 nmol
Vehicle

Pretreatment

with 3 nmol

PACAP 6-38

completely

blocked the

inhibitory

effect of

CARTp on

food intake.

[4]

[4]

Table 2: Intrathecal Administration of PACAP 6-38

Experiment
al Model

Rat Strain Dose Vehicle
Key
Findings

Reference

Kainic acid-

induced

seizures

Not Specified
1 mmol/L (10

µl)

10 mmol/L

PBS

Augmented

sympathetic

responses to

seizures,

suggesting a

neuroprotecti

ve role for

endogenous

PACAP.[5]

[5]

Table 3: Microinjection Administration of PACAP 6-38 into Specific Brain Regions

| Brain Region | Experimental Model | Rat Strain | Dose | Vehicle | Key Findings | Reference | | -

-- | --- | --- | --- | --- | --- | | Rostral Ventrolateral Medulla (RVLM) | Acute Intermittent Hypoxia |

Sprague-Dawley | 1 mM (100 nl, bilateral) | 10 mM PBS | Blocked the elevation in sympathetic

nerve activity induced by acute intermittent hypoxia.[6] |[6] | | Rostral Ventrolateral Medulla

(RVLM) | Hypertension | Sprague-Dawley, Wistar-Kyoto, Spontaneously Hypertensive Rats | 15
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pmol (100 µmol/l in 150 nl) | PBS | Attenuated the cardiovascular effects of PACAP

microinjection.[7] |[7] |

Table 4: Systemic Administration of PACAP 6-38

| Route | Experimental Model | Rat Strain | Dose | Vehicle | Key Findings | Reference | | --- | --- |

--- | --- | --- | --- | | Intravenous (i.v.) | Serotonin-induced GH secretion | Conscious male rats | 1

nmol/100 g BW | Not Specified | Blunted the increase in plasma GH induced by 5-hydroxy-L-

tryptophan.[8] |[8] | | Subcutaneous (s.c.) | Feeding behavior | Sprague-Dawley | 6 nmol |

Vehicle | No effect on food consumption by itself, suggesting a central mechanism of action

when administered i.c.v.[4] |[4] |

Experimental Protocols
Protocol 1: Intracerebroventricular (i.c.v.) Cannula
Implantation and Injection
This protocol is adapted from studies investigating the central effects of PACAP 6-38 on

feeding behavior.[4]

1. Materials:

PACAP 6-38 (lyophilized powder)

Sterile vehicle (e.g., artificial cerebrospinal fluid or saline)

Stereotaxic apparatus

Anesthetic (e.g., ketamine/xylazine cocktail)

Guide cannula and dummy cannula

Injection needle

Dental cement

Microsyringe pump
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2. Procedure:

Cannula Implantation:

Anesthetize the rat and place it in the stereotaxic apparatus.

Surgically expose the skull and implant a guide cannula aimed at the desired ventricle

(e.g., fourth ventricle).

Secure the cannula to the skull using dental cement.

Insert a dummy cannula to keep the guide cannula patent.

Allow the animal to recover for at least one week post-surgery.

Drug Preparation:

On the day of the experiment, dissolve PACAP 6-38 in the sterile vehicle to the desired

concentrations (e.g., 0.3 nmol, 0.6 nmol, 3 nmol in 1.5 µl).

Injection:

Gently restrain the rat and remove the dummy cannula.

Insert the injection needle, connected to a microsyringe, into the guide cannula.

Infuse the PACAP 6-38 solution or vehicle over a specific period (e.g., 1.5 µl over 1

minute).

Leave the injection needle in place for an additional minute to allow for diffusion.

Replace the dummy cannula.

Post-injection Monitoring:

Return the animal to its home cage and monitor for behavioral and physiological changes

at specified time points (e.g., measure food intake at 2, 5, and 22 hours).[4]
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Protocol 2: Microinjection into the Rostral Ventrolateral
Medulla (RVLM)
This protocol is based on studies investigating the role of PACAP in cardiovascular regulation.

[6][7]

1. Materials:

PACAP 6-38

Sterile vehicle (e.g., 10 mM PBS)

Anesthetic (e.g., urethane)

Stereotaxic frame

Glass micropipettes

Picospritzer or similar microinjection system

Physiological monitoring equipment (for blood pressure, heart rate, sympathetic nerve

activity)

2. Procedure:

Animal Preparation:

Anesthetize the rat (e.g., intraperitoneal injection of urethane).[6]

Place the animal in a stereotaxic frame.

Perform necessary surgical procedures to expose the dorsal surface of the medulla

oblongata.

Drug Preparation:

Prepare a solution of PACAP 6-38 in the appropriate vehicle (e.g., 1 mM in 10 mM PBS).

[6]
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Microinjection:

Identify the stereotaxic coordinates for the RVLM.

Lower a glass micropipette filled with the PACAP 6-38 solution to the target coordinates.

Perform bilateral microinjections of small volumes (e.g., 100 nl) over a short duration.[6]

Data Acquisition:

Continuously record cardiovascular and sympathetic nerve activity parameters before,

during, and after the microinjections to assess the effects of PACAP 6-38.

Visualizations
Signaling Pathways
PACAP primarily signals through the G-protein coupled receptors PAC1, VPAC1, and VPAC2.

[9] PACAP 6-38 acts as a competitive antagonist, blocking these pathways.[2] In some cell

types, PACAP 6-38 can exhibit agonistic effects through other receptors like the Mas-related G-

protein coupled receptor, MrgB3, particularly in mast cells.[9][10]
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Caption: PACAP signaling pathways and the inhibitory action of PACAP 6-38.

Experimental Workflow
The following diagram illustrates a generalized workflow for an in vivo study investigating the

effects of PACAP 6-38 in a rat model.
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Caption: Generalized experimental workflow for in vivo PACAP 6-38 studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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